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Compound of Interest

Compound Name:
3-(Benzyloxy)-2-hydroxypropanoic

acid

CAS No.: 374936-90-0

Cat. No.: B3021872

Get Quote

Topic: Technical Guide: Safe Disposal and Handling of 3-(Benzyloxy)-2-hydroxypropanoic
Acid

Executive Summary: Operational Classification
Chemical Name: 3-(Benzyloxy)-2-hydroxypropanoic acid[1][2][3][4][5]

CAS Number: 127744-27-8 (S-isomer), 374936-90-0 (General)

Primary Hazard Class: Irritant (Skin/Eye/Respiratory), Acute Toxicity (Oral)

Disposal Stream: Non-Halogenated Organic Acid Waste

Compatibility Group: Organic Acids (Segregate from Oxidizers and Bases)

Part 1: Hazard Profiling & Risk Assessment
Understanding the "Why" behind the protocol.
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As researchers, we often treat organic acids as routine waste. However, the specific structure

of 3-(Benzyloxy)-2-hydroxypropanoic acid—combining a carboxylic acid tail with a benzyl

ether moiety—requires a nuanced approach to safety.

Structural Implications for Safety:

Carboxylic Acid Group (

): This molecule is a weak acid. While not corrosive enough to immediately destroy tissue
like mineral acids, it is sufficiently acidic to react exothermically with strong bases (e.g.,
Sodium Hydroxide) or reactive metals.

Benzyl Ether Linkage: Generally stable under basic conditions, benzyl ethers can degrade in

the presence of strong Lewis acids or strong oxidizers. Crucial: Do not mix this waste with

concentrated nitric acid or chromic acid waste streams, as this can lead to oxidative

cleavage and potential pressurization of waste containers [1].

GHS Hazard Classification Table
Hazard Category Code Description

Operational
Implication

Skin Irritation H315
Causes skin irritation.

[6][7]

Double-glove (Nitrile)

required during

transfer.

Eye Irritation H319
Causes serious eye

irritation.[6][7][8]

Safety goggles are

non-negotiable; face

shield recommended

for volumes >100mL.

STOT-SE H335
May cause respiratory

irritation.[6][7][8]

All transfers must

occur inside a certified

fume hood.

Acute Toxicity H302
Harmful if swallowed.

[8]

Strict hygiene; wash

hands immediately

after doffing gloves.
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Part 2: Waste Segregation & Containerization (The
Self-Validating System)
A self-validating system is one where the physical setup prevents procedural errors.

To ensure compliance and safety, follow this "Check-Then-Act" workflow. This protocol

prevents the most common laboratory accident: incompatible waste mixing.

The Segregation Logic
Do not simply pour this into "General Organic Waste."

IF the substance is dissolved in a non-halogenated solvent (e.g., Methanol, Ethanol):

Dispose in Non-Halogenated Solvent Waste.

IF the substance is solid or a pure liquid: Dispose in Solid/Liquid Organic Acid Waste.

NEVER mix with: Oxidizing acids (Nitric, Perchloric) or Bases (Ammonium hydroxide).

Container Specifications
Material: High-Density Polyethylene (HDPE) or Borosilicate Glass.

Reasoning: HDPE is resistant to weak organic acids and prevents breakage during

transport.

Venting: Use a cap with a pressure-relief valve if available, particularly if the waste contains

solvent mixtures that may off-gas.

Labeling Protocol (Mandatory)
Before adding any waste to the container, the label must be completed. A "Mystery Chemical"

is a safety violation.

Full Chemical Name: 3-(Benzyloxy)-2-hydroxypropanoic acid[1][2][3][4][5]

Hazard Checkboxes: [x] Irritant [x] Toxic
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Part 3: Visualized Disposal Workflows
Workflow 1: Waste Stream Decision Matrix
This diagram illustrates the logical path for determining the correct waste container, ensuring

segregation from incompatible streams.

Start: Waste Generation

Is the waste Solid or Liquid?

Is it dissolved in solvent?

Liquid

Container A:
Solid Organic Waste

(Trace Acid)

Solid

Does solvent contain Halogens?
(e.g., DCM, Chloroform)

Solution

Container D:
Liquid Organic Acid

(Segregated)

Pure Substance

Container B:
Non-Halogenated

Solvent Waste

No (Non-Halogenated)

Container C:
Halogenated

Solvent Waste

Yes (Halogenated)
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Caption: Decision matrix for segregating 3-(Benzyloxy)-2-hydroxypropanoic acid waste

based on physical state and solvent composition.

Part 4: Emergency Spill Response Procedures
Immediate actions for loss of containment.

Spill Response Workflow
In the event of a spill outside the fume hood, respiratory protection is the priority due to the

H335 (Respiratory Irritation) hazard.[6]

1. Alert & Evacuate
(If outside hood)

2. Don PPE:
Nitrile Gloves, Goggles,

Lab Coat

3. Containment:
Surround with absorbent

(Vermiculite/Sand)

4. Neutralization:
Apply Sodium Bicarbonate
(Wait for bubbling to stop)

5. Collection:
Scoop into Hazardous

Waste Bag

6. Decontamination:
Wash area with
soap & water

Click to download full resolution via product page

Caption: Step-by-step spill response protocol emphasizing neutralization of the acidic moiety.

Detailed Spill Protocol
Neutralization: Because this is an organic acid, simple absorption is insufficient. Sprinkle

Sodium Bicarbonate (NaHCO₃) or Sodium Carbonate (Na₂CO₃) over the spill.

Observation: You will observe effervescence (

release). Wait until bubbling ceases, indicating the acid has been neutralized to a salt [2].

Absorption: Cover the wet residue with an inert absorbent like vermiculite or dry sand.[8]

Disposal: Sweep the mixture into a heavy-duty plastic bag or a wide-mouth jar. Label as

"Spill Debris: Organic Acid (Neutralized)."

Part 5: Final Disposal (Regulatory Compliance)
For the Environmental Health & Safety (EHS) Officer.
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US EPA Classification: This chemical is not listed on the P-list or U-list. However, it is

regulated as a Characteristic Waste if the pH of the aqueous solution is < 2.0 (D002

Corrosive). If pure, it is generally classified as Non-Regulated Chemical Waste unless mixed

with ignitable solvents (D001) [3].

Destruction Method: High-temperature incineration is the preferred method. The benzyl ether

and propanoic acid backbone will fully oxidize to

and

.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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